Cas no 950603-44-8 (2-Chloromethyl-benzoic Acid tert-Butyl Ester)

• Product Name: 2-Chloromethyl-benzoic Acid tert-Butyl Ester
• CAS No: 950603-44-8
• MF: C₁₂H₁₅ClO₂
• MW: 226.699302911758
• MDL: MFCD02180887
• CID: 880174
• Update Time: 2025-04-19

2-Chloromethyl-benzoic Acid tert-Butyl Ester Chemical and Physical Properties

Names and Identifiers

• Tert-Butyl-2-(chloromethyl)-benzoate
• 2-(tert-Butoxycarbonyl)benzyl bromide
• 2-Chloromethyl-benzoic acid tert-butyl ester
• tert-butyl 2-(chloromethyl)benzoate
• 2-Chloromethyl-benzoic Acid tert-Butyl Ester

• MDL： MFCD02180887
• Inchi： 1S/C12H15ClO2/c1-12(2,3)15-11(14)10-7-5-4-6-9(10)8-13/h4-7H,8H2,1-3H3
• InChI Key： JXSCJKVLGWWQAN-UHFFFAOYSA-N
• SMILES： ClCC1C=CC=CC=1C(=O)OC(C)(C)C

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.1

Experimental Properties

• Boiling Point: 110°C/0.2mm

2-Chloromethyl-benzoic Acid tert-Butyl Ester Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters